Cas no 1867063-20-4 ((1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol)

(1S,2S)-2-(Cyclopentylamino)cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a cyclopentylamino substituent at the 2-position. Its stereospecific (1S,2S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s rigid cyclohexane backbone, combined with the cyclopentylamino group, provides structural versatility for use as a building block in medicinal chemistry or as a ligand in catalytic systems. Its hydroxyl and amino functionalities offer sites for further derivatization, enabling tailored modifications. This compound is particularly useful in the development of biologically active molecules due to its defined stereochemistry and potential for hydrogen bonding interactions. Suitable for research in enantioselective transformations and drug discovery.
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol structure
1867063-20-4 structure
Product Name:(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol
CAS No:1867063-20-4
MF:
MW:
CID:4672433
Update Time:2025-06-11

(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol

(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol Pricemore >>

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Additional information on (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol

Introduction to (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol and Its Significance in Modern Chemical Research

(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol, with the CAS number 1867063-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's stereochemistry, characterized by its (1S,2S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong>cyclopentylamino moiety in the molecular structure of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol contributes to its pharmacological profile by enhancing binding affinity and selectivity. This feature is particularly valuable in the design of small-molecule drugs, where precise targeting of biological pathways is essential for therapeutic efficacy. The< strong>cyclohexan-1-ol backbone provides a stable scaffold that can be modified further to develop derivatives with tailored properties.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol has been explored as a potential building block in this context. Its ability to induce specific stereoselectivity in chemical reactions makes it a valuable tool for synthetic chemists. The compound's utility extends to catalytic processes, where it can serve as a ligand or co-catalyst to enhance reaction yields and enantioselectivity.

Advances in computational chemistry have further highlighted the importance of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol in drug discovery. Molecular modeling studies have demonstrated its potential as an intermediate in the synthesis of complex molecules with high biological activity. These studies often involve predicting binding interactions with target proteins, which is crucial for understanding mechanism of action and optimizing drug candidates.

The< strong>pharmacological potential of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol has been investigated in several preclinical studies. Researchers have explored its effects on various biological pathways, including those relevant to neurological disorders and inflammatory conditions. The compound's ability to modulate enzyme activity and receptor binding has been a focus of interest. Preliminary findings suggest that it may exhibit therapeutic benefits when incorporated into novel drug formulations.

In the realm of medicinal chemistry, the synthesis of enantiomerically pure compounds is a critical challenge. (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol exemplifies the importance of stereochemical control in drug development. Its synthesis often involves complex multi-step reactions that require careful optimization to achieve high enantiomeric purity. Advances in synthetic methodologies have enabled more efficient production processes, making such compounds more accessible for further research.

The< strong>biotechnological applications of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol are also noteworthy. The compound has been used as a substrate or intermediate in biocatalytic reactions, where enzymes play a key role in converting it into more complex molecules. Such biocatalytic processes are environmentally friendly and offer high selectivity and efficiency, aligning with green chemistry principles.

In conclusion, (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol represents a significant advancement in chemical research with applications spanning synthetic chemistry, drug development, and biotechnology. Its unique structural features and stereochemical properties make it a valuable asset for researchers aiming to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex biological challenges.

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